Cas no 2138371-94-3 (1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine
• CAS No: 2138371-94-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6233009
• PubChem ID: 165481534
• Update Time: 2025-10-30

1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine
• 2138371-94-3
• EN300-1113484

• Inchi： 1S/C10H17N3/c1-7(9-3-4-9)5-13-6-10(11)8(2)12-13/h6-7,9H,3-5,11H2,1-2H3
• InChI Key： VKQWCDABRSMGJD-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)CC(C)C1CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine

Introduction to 1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine (CAS No. 2138371-94-3)

1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138371-94-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a pyrazole core, which is a well-documented scaffold in drug discovery due to its structural versatility and biological activity. The presence of a 2-cyclopropylpropyl side chain and a methyl substituent at the 3-position of the pyrazole ring contributes to its unique chemical properties and potential pharmacological effects.

The compound's structure imparts several advantages for medicinal chemistry applications. The cyclopropyl group, known for its stability and ability to enhance binding affinity, interacts favorably with biological targets. Meanwhile, the methyl substituent at the 3-position of the pyrazole ring can modulate electronic properties, influencing reactivity and metabolic stability. These structural features make 1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their broad spectrum of biological activities. Pyrazoles have been extensively studied for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The specific substitution pattern in 1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine suggests that it may exhibit inhibitory effects on enzymes or receptors involved in these conditions. For instance, preliminary studies have hinted at its potential role in modulating inflammatory pathways by interacting with key signaling molecules.

The synthesis of 1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. Additionally, protecting group strategies are often utilized to prevent unwanted side reactions during synthesis. These synthetic approaches highlight the compound's complexity and the expertise required to produce it in a laboratory setting.

From a pharmacokinetic perspective, the structural features of 1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine influence its absorption, distribution, metabolism, and excretion (ADME) properties. The cyclopropyl group can enhance lipophilicity, potentially improving oral bioavailability, while the amine functionality may affect metabolic pathways. Understanding these properties is crucial for optimizing drug-like characteristics and ensuring therapeutic efficacy. Computational modeling techniques have been increasingly used to predict ADME profiles before experimental validation.

The compound's potential applications extend beyond traditional small-molecule drugs. Its unique structure makes it an attractive candidate for development as an intermediate in larger drug molecules or as a component of combination therapies. In particular, its ability to interact with multiple biological targets simultaneously could lead to synergistic effects that enhance treatment outcomes. This multitarget interaction capability is a key focus in modern drug discovery efforts aimed at addressing complex diseases.

Recent advancements in analytical chemistry have enabled more sophisticated characterization of 1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and purity. These analytical methods are essential for confirming the identity of the compound and ensuring consistency across different batches during preclinical studies.

In conclusion, 1-(2-cyclopropylpropyl)-3-methyl-1H-pyrazol-4-amine (CAS No. 2138371-94-3) represents a valuable asset in pharmaceutical research due to its structural complexity and potential biological activity. The interplay between its cyclopropyl side chain, methyl substituent, and pyrazole core offers numerous opportunities for therapeutic intervention. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative treatments for various diseases.